Cas no 80065-99-2 (3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-methylpropyl)-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-methylpropyl)-2-oxo-
• CAS No: 80065-99-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1799804
• PubChem ID: 12508534
• Update Time: 2025-04-21

3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-methylpropyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-methylpropyl)-2-oxo-
• 6-(2-methylpropyl)-2-oxo-1H-pyridine-3-carbonitrile
• Z1486032740
• 80065-99-2
• G40716
• XFALEPMMKPRCIU-UHFFFAOYSA-N
• CS-0256768
• 2-hydroxy-6-isobutylnicotinonitrile
• 6-(2-Methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• DTXSID70500800
• SCHEMBL9341183
• 2-hydroxy-6-(2-methyl-propyl)-pyridine-3-carbonitrile
• 6-isobutyl-3-cyano-2-pyridone
• AKOS015997370
• EN300-651592
• 6-isobutyl-1,2-dihydro-2-oxo-3-cyanopyridine

• Inchi： 1S/C10H12N2O/c1-7(2)5-9-4-3-8(6-11)10(13)12-9/h3-4,7H,5H2,1-2H3,(H,12,13)
• InChI Key： XFALEPMMKPRCIU-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC=C(CC(C)C)N1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.9Ų